Cas no 10361-11-2 (Nonyl Gallate)
Nonyl Gallate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trihydroxy-, nonyl ester
- Nonyl 3,4,5-trihydroxybenzoate
- NONYL GALLATE
- 10361-11-2
- EINECS 233-783-4
- CHEMBL16174
- 3,4,5-Trihydroxy-benzoic acid nonyl ester
- SCHEMBL1260820
- Nonyl-3,4,5-trihydroxybenzoate
- nonylgallat
- DTXSID20145942
- NS00023249
- FT-0727463
- Nonyl Gallate
-
- Inchi: 1S/C16H24O5/c1-2-3-4-5-6-7-8-9-21-16(20)12-10-13(17)15(19)14(18)11-12/h10-11,17-19H,2-9H2,1H3
- InChI Key: KSNJEADFLJNDCP-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C(=C(C=1)O)O)O)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 296.16242
- Monoisotopic Mass: 296.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 87A^2
Experimental Properties
- Density: 1.163
- Boiling Point: 492.2°Cat760mmHg
- Flash Point: 177.6°C
- Refractive Index: 1.546
- PSA: 86.99
- LogP: 3.71080
Nonyl Gallate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N650333-1g |
Nonyl Gallate |
10361-11-2 | 1g |
$ 50.00 | 2022-06-03 | ||
| TRC | N650333-5g |
Nonyl Gallate |
10361-11-2 | 5g |
$ 95.00 | 2022-06-03 | ||
| TRC | N650333-10g |
Nonyl Gallate |
10361-11-2 | 10g |
$ 135.00 | 2022-06-03 | ||
| A2B Chem LLC | AE18781-5g |
NONYL GALLATE |
10361-11-2 | 5g |
$163.00 | 2024-04-20 | ||
| A2B Chem LLC | AE18781-10g |
NONYL GALLATE |
10361-11-2 | 10g |
$200.00 | 2024-04-20 | ||
| A2B Chem LLC | AE18781-25g |
NONYL GALLATE |
10361-11-2 | 25g |
$288.00 | 2024-04-20 | ||
| A2B Chem LLC | AE18781-50g |
NONYL GALLATE |
10361-11-2 | 50g |
$413.00 | 2024-04-20 | ||
| A2B Chem LLC | AE18781-100g |
NONYL GALLATE |
10361-11-2 | 100g |
$600.00 | 2024-04-20 |
Nonyl Gallate Related Literature
-
Vanessa Gon?alves Wolf,Cibele Bonacorsi,Maria Stella Gon?alves Raddi,Luiz Marcos da Fonseca,Valdecir Farias Ximenes Food Funct. 2017 8 2500
Additional information on Nonyl Gallate
Recent Advances in Nonyl Gallate (10361-11-2) Research: A Comprehensive Review
Nonyl Gallate (CAS: 10361-11-2), a derivative of gallic acid, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its diverse applications and promising therapeutic potential. This research briefing synthesizes the latest findings on Nonyl Gallate, focusing on its chemical properties, biological activities, and recent advancements in pharmaceutical applications. The compound, known for its antioxidant and antimicrobial properties, is increasingly being explored for its role in drug formulation and disease treatment.
Recent studies have highlighted the molecular mechanisms underlying Nonyl Gallate's biological effects. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate oxidative stress has been investigated in various in vitro and in vivo models, with promising results indicating its utility in neurodegenerative and cardiovascular diseases.
In the pharmaceutical sector, Nonyl Gallate is being evaluated as a stabilizer and excipient in drug formulations. A 2024 study in the International Journal of Pharmaceutics explored its use in enhancing the shelf-life of sensitive pharmaceutical compounds, leveraging its antioxidant properties. The study reported improved stability of active pharmaceutical ingredients (APIs) when co-formulated with Nonyl Gallate, highlighting its practical applications in drug development.
Further research has delved into the compound's potential in oncology. A preclinical study published in Cancer Research (2023) investigated Nonyl Gallate's effects on cancer cell lines, revealing its ability to induce apoptosis and inhibit proliferation in certain types of tumors. These findings underscore its potential as an adjunct therapy in cancer treatment, though further clinical trials are warranted to validate these effects in humans.
Despite its promising applications, challenges remain in the widespread adoption of Nonyl Gallate. Issues such as bioavailability, optimal dosing, and potential side effects need to be addressed through rigorous research. Current efforts are focused on developing novel delivery systems, such as nanoparticles and liposomes, to enhance its therapeutic efficacy and reduce adverse effects.
In conclusion, Nonyl Gallate (10361-11-2) represents a versatile compound with significant potential in chemical, biological, and pharmaceutical applications. Ongoing research continues to uncover its multifaceted roles, paving the way for innovative therapeutic strategies. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ensuring its safe and effective use in medicine.
10361-11-2 (Nonyl Gallate) Related Products
- 1083-41-6(Butyl gallate)
- 5026-65-3(Hexadecyl 3,4,5-trihydroxybenzoate)
- 10361-12-3(Octadecyl 3,4,5-Trihydroxybenzoate)
- 19198-75-5(Benzoic acid,3,4,5-trihydroxy-, decyl ester)
- 1087-26-9(hexyl gallate)
- 18244-73-0(Myristyl Gallate)
- 60047-86-1(dodecyl-3,45-trihydroxybenzoate)
- 80003-85-6(Benzoic acid, 3,4-dihydroxy-, dodecyl ester)
- 1034-01-1(Octyl gallate)
- 1166-52-5(Dodecyl gallate)